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Compound of Interest

Compound Name: Ethyl-D5 methanesulfonate

Cat. No.: B170091 Get Quote

Technical Support Center: Ethyl-D5
Methanesulfonate Formulations
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals working with Ethyl-D5
methanesulfonate.

Frequently Asked Questions (FAQs)
Q1: What is Ethyl-D5 methanesulfonate and what are its primary applications?

Ethyl-D5 methanesulfonate is the deuterated form of ethyl methanesulfonate (EMS), a well-

known monofunctional ethylating agent. It is primarily used as a mutagen in genetic research to

induce point mutations, specifically G:C to A:T transitions, through the alkylation of guanine.[1]

[2] The deuterium labeling makes it suitable for use as an internal standard in mass

spectrometry-based studies for the quantification of its non-deuterated counterpart.

Q2: What are the key physicochemical properties of Ethyl-D5 methanesulfonate?

Ethyl-D5 methanesulfonate is a liquid at room temperature, appearing colorless to light

yellow.[3] While specific data for the deuterated form is limited, the properties of ethyl

methanesulfonate (EMS) are well-characterized and serve as a close proxy.
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Property Value

Molecular Formula C3H3D5O3S

Molecular Weight 129.19 g/mol

Appearance Colorless to light yellow liquid

Boiling Point 85–86 °C at 10 mmHg[1]

Density ~1.206 g/mL at 20 °C

Q3: Which solvents are recommended for dissolving Ethyl-D5 methanesulfonate?

Ethyl-D5 methanesulfonate, similar to EMS, is a polar compound and is highly soluble in a

range of organic solvents. For most applications, Dimethyl sulfoxide (DMSO) is a common

choice for preparing high-concentration stock solutions. Other suitable solvents include

ethanol, acetone, and chloroform. It is slightly soluble in water.

Troubleshooting Solvent Selection
Q4: I am having trouble dissolving Ethyl-D5 methanesulfonate. What should I do?

If you are experiencing solubility issues, consider the following troubleshooting steps:

Increase Sonication: Gentle warming to 37°C and vortexing or sonication can aid in the

dissolution process.

Try a Different Solvent: If the compound remains insoluble in your chosen solvent, switch to

an alternative from the recommended list. DMSO is often a good starting point for achieving

higher concentrations.

Small-Scale Trial: Before dissolving your entire sample, test the solubility of a small aliquot in

the intended solvent to avoid loss of valuable material.

Quantitative Solubility Data for Ethyl Methanesulfonate (as a proxy)
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Solvent Solubility

Water 50-100 mg/mL at 27.2 °C

Chloroform 200 mg/mL

DMSO ≥ 100 mg/mL

Ethanol Highly soluble

Acetone Highly soluble

Q5: How stable is Ethyl-D5 methanesulfonate in solution?

Ethyl-D5 methanesulfonate is susceptible to hydrolysis in aqueous solutions, breaking down

into ethanol and methanesulfonic acid. The rate of hydrolysis is dependent on pH and

temperature. In organic solvents, it is generally more stable, especially when stored under

anhydrous conditions. For long-term storage of solutions, it is recommended to store aliquots at

-20°C or -80°C to minimize degradation. Avoid repeated freeze-thaw cycles.

Stability of Ethyl Methanesulfonate in Aqueous Solution

Temperature (°C) Half-life (hours)

0 1716.0

25 48.5

37 ~15 (interpolated)

Experimental Protocols
Protocol for Determining the Solubility of Ethyl-D5 Methanesulfonate

This protocol utilizes the shake-flask method, a reliable technique for determining the

equilibrium solubility of a compound.

Methodology:
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Preparation: Add an excess amount of Ethyl-D5 methanesulfonate to a known volume of

the desired solvent in a sealed glass vial.

Equilibration: Agitate the vial on a shaker at a constant temperature (e.g., 25°C) for 24-48

hours to ensure the solution reaches equilibrium.

Phase Separation: Centrifuge the vial to pellet the undissolved solute.

Filtration: Carefully filter the supernatant through a chemically inert syringe filter (e.g., PTFE)

into a clean vial.

Quantification: Determine the concentration of Ethyl-D5 methanesulfonate in the filtrate

using a validated analytical method such as HPLC or GC-MS.

Calculation: Express the solubility in mg/mL or mol/L.

Protocol for Assessing the Stability of Ethyl-D5 Methanesulfonate in a Selected Solvent

This protocol outlines a general procedure for evaluating the stability of Ethyl-D5
methanesulfonate in a specific solvent over time.

Methodology:

Solution Preparation: Prepare a stock solution of Ethyl-D5 methanesulfonate in the solvent

of interest at a known concentration.

Storage Conditions: Aliquot the solution into several sealed vials and store them under

defined conditions (e.g., room temperature, 4°C, -20°C). Protect from light if the compound is

light-sensitive.

Time Points: At specified time intervals (e.g., 0, 24, 48, 72 hours, 1 week, 1 month), retrieve

a vial from each storage condition.

Analysis: Analyze the concentration of Ethyl-D5 methanesulfonate remaining in the

solution using a validated stability-indicating analytical method (e.g., HPLC, GC-MS).

Data Evaluation: Plot the concentration of Ethyl-D5 methanesulfonate as a function of time

for each storage condition to determine the degradation rate and half-life.
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Caption: DNA alkylation by Ethyl-D5 methanesulfonate and subsequent repair pathways.
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Start: Determine Solubility
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Caption: Experimental workflow for determining the solubility of Ethyl-D5 methanesulfonate.
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Start: Select Solvent

Consider Polarity:
Ethyl-D5 Methanesulfonate is polar
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Caption: Logical relationship for selecting the appropriate solvent for Ethyl-D5
methanesulfonate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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